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Compound of Interest

Compound Name: Cholesterol-13C3

Cat. No.: B12053206 Get Quote

For researchers, scientists, and drug development professionals, adherence to stringent safety

protocols is paramount, extending to the proper disposal of all laboratory materials. This guide

provides essential, immediate safety and logistical information for the proper disposal of

Cholesterol-13C3, a stable, non-radioactive, isotopically labeled compound. By providing

clear, procedural guidance, this document aims to be the preferred source for information on

laboratory safety and chemical handling, fostering a culture of safety and trust.

Key Safety & Handling Information
While Cholesterol-13C3 is labeled with a stable isotope and is not radioactive, it is crucial to

handle it with the same care as the parent compound, cholesterol. Based on available safety

data, cholesterol is not classified as a hazardous substance. However, standard laboratory best

practices should always be observed.

Personal Protective Equipment (PPE):

Gloves: Wear appropriate protective gloves to prevent skin contact.

Eye Protection: Use safety glasses with side shields or chemical safety goggles.

Lab Coat: A standard lab coat should be worn to protect clothing.

Respiratory Protection: If handling large quantities or if dust is generated, a NIOSH-approved

respirator may be appropriate.
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Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Recommended storage temperature is -20°C.[1]

Quantitative Data Summary
The following table summarizes key quantitative data for Cholesterol-13C3.

Property Value

Molecular Formula 13C3C24H46O

Molecular Weight 389.63 g/mol

Form Powder

Melting Point 147-149 °C

Isotopic Purity 99 atom % 13C

Storage Temperature -20°C

Disposal Protocol for Cholesterol-13C3
The disposal of compounds containing stable isotopes, such as Carbon-13, should follow the

same procedures as for the unlabeled material.[2] Since Cholesterol-13C3 is a non-

radioactive substance, no special precautions for radioactivity are necessary.[2] The

recommended procedure is to treat it as a standard chemical waste product.

Step-by-Step Disposal Procedure:

Containerization:

If possible, keep the Cholesterol-13C3 waste in its original container.

If the original container is not available or suitable, transfer the waste to a new,

appropriate, and clearly labeled container. The container must be sealable.
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Labeling:

Clearly label the waste container with the chemical name: "Cholesterol-13C3 Waste".

Include any other relevant information, such as the concentration and date of disposal.

Storage of Waste:

Store the sealed and labeled waste container in a designated, well-ventilated chemical

waste storage area.

Ensure the storage area is away from incompatible materials, such as strong oxidizing

agents.[3]

Professional Disposal:

Engage a licensed professional waste disposal service for the final disposal of the

chemical waste.

Provide the waste disposal company with all available safety information, including the

Safety Data Sheet (SDS) for cholesterol.

Disposal of Contaminated Materials:

Dispose of any materials that have come into contact with Cholesterol-13C3, such as

gloves, weighing papers, or pipette tips, as chemical waste in the same manner as the

compound itself.

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Cholesterol-13C3.
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Cholesterol-13C3 Disposal Workflow

Start: Have Cholesterol-13C3 Waste

Is the material radioactive?

No (Stable Isotope) Yes Treat as unlabeled cholesterol waste

No (Stable Isotope)

Follow Institutional Radioactive
Waste Disposal Protocol

Yes

Containerize in a sealed,
labeled container

Store in designated
chemical waste area

Contact licensed waste
disposal service

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for Cholesterol-13C3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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